N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride
Overview
Description
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride (DMCD) is a synthetic compound with a wide range of applications in scientific research. It has been used as a reagent in synthesis, a reactant in chemical reactions, and a probe in biochemical and physiological studies. DMCD is a highly versatile compound due to its relatively low toxicity and its ability to form stable complexes with a variety of ligands.
Scientific Research Applications
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has been used in a variety of scientific research applications. It can be used as a reagent in organic synthesis to prepare a variety of compounds. It has also been used as a reactant in chemical reactions, such as the Diels-Alder reaction and the Wittig reaction. N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has been used as a probe in biochemical and physiological studies, such as enzyme kinetics, protein-ligand binding, and drug metabolism.
Mechanism of Action
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride is a highly versatile compound due to its ability to form stable complexes with a variety of ligands. It has been shown to readily bind to a variety of proteins, including enzymes, receptors, and other biological molecules. It can also form complexes with metal ions, such as calcium and zinc. The binding of N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride to these molecules results in a conformational change, which can alter the activity of the molecule.
Biochemical and Physiological Effects
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as phospholipase A2 and cyclooxygenase. It has also been shown to modulate the activity of receptors, such as the serotonin receptor and the 5-HT1A receptor. Additionally, N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has been shown to have an anti-inflammatory effect and to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride has several advantages for use in laboratory experiments. It is relatively non-toxic and has a low potential for bioaccumulation. Additionally, it can form complexes with a variety of ligands, making it a useful tool for studying protein-ligand interactions. However, there are some limitations to its use. N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride can be unstable in some conditions, such as high temperatures and pH extremes. Additionally, it can be difficult to purify and may require multiple steps to achieve a high level of purity.
Future Directions
There are many potential future directions for N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride research. These include the development of new synthesis methods, the use of N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride in drug delivery systems, and the use of N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride as a tool to study protein-ligand interactions. Additionally, there is potential for the use of N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride in the development of new drugs and therapeutic agents. Finally, N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride could be used as a tool to study the effects of environmental toxins and pollutants on biological systems.
Synthesis Methods
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride can be synthesized from the reaction of 1,3-diaminopropane with dimethylcyclohexane. The reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide. The resulting product is a white crystalline solid with a melting point of 81-83°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride involves the reaction of cyclohexanone with methylamine to form N-methylcyclohexylamine, which is then reacted with formaldehyde and hydrogen gas to form N1,N3-dimethylcyclohexane-1,3-diamine. The resulting diamine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Formaldehyde", "Hydrogen gas", "Hydrochloric acid" ], "Reaction": [ "Cyclohexanone is reacted with excess methylamine in the presence of a catalyst to form N-methylcyclohexylamine.", "N-methylcyclohexylamine is then reacted with formaldehyde and hydrogen gas in the presence of a catalyst to form N1,N3-dimethylcyclohexane-1,3-diamine.", "The resulting diamine is then reacted with hydrochloric acid to form the dihydrochloride salt of N1,N3-dimethylcyclohexane-1,3-diamine." ] } | |
CAS RN |
2077-91-0 |
Product Name |
N1,N3-dimethylcyclohexane-1,3-diamine dihydrochloride |
Molecular Formula |
C8H20Cl2N2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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